Cas no 1203706-83-5 ([(3S)-Tetrahydropyran-3-yl]methanamine)

• Product Name: [(3S)-Tetrahydropyran-3-yl]methanamine
• CAS No: 1203706-83-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD18072016
• CID: 4562788
• PubChem ID: 8027095
• Update Time: 2025-11-02

[(3S)-Tetrahydropyran-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (S)-(tetrahydro-2H-pyran-3-yl)methanamine hydrochloride
• [(3S)-Tetrahydropyran-3-yl]methanamine
• 2H-PYRAN-3-METHANAMINE, TETRAHYDRO-, (3S)-
• (3S)-Tetrahydro-2H-pyran-3-methanamine
• (3S)-oxan-3-ylmethanamine
• (S)-C-(Tetrahydro-pyran-3-yl)-methylamine
• 1203706-83-5
• AKOS006364361
• CS-0057404
• P12202
• [(3S)-oxan-3-yl]methanamine
• SCHEMBL1321291
• (S)-(Tetrahydro-2H-pyran-3-yl)methanamine

• MDL： MFCD18072016
• Inchi： 1S/C6H13NO/c7-4-6-2-1-3-8-5-6/h6H,1-5,7H2/t6-/m0/s1
• InChI Key： ZTCHEOLGUZDPAN-LURJTMIESA-N
• SMILES： C1OCCC[C@H]1CN

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on [(3S)-Tetrahydropyran-3-yl]methanamine

[(3S)-Tetrahydropyran-3-yl]methanamine: A Promising Scaffold in Medicinal Chemistry and Its Applications in Drug Discovery

CAS No. 1203706-83-5 represents a critical compound in the field of medicinal chemistry, with its structural framework and functional groups playing a pivotal role in modulating biological activity. This molecule, known as [(3S)-Tetrahydropyran-3-yl]methanamine, is a chiral amine derivative characterized by a tetrahydropyran ring fused to a methanamine group. Its stereochemistry, particularly the (3S) configuration, is essential for determining its pharmacological properties and interactions with biological targets. Recent advancements in synthetic methodologies and computational modeling have significantly enhanced the understanding of this compound’s potential in drug development.

The [(3S)-Tetrahydropyran-3-yl]methanamine scaffold has garnered attention due to its ability to mimic natural ligands and interact with diverse protein targets. The tetrahydropyran ring, a six-membered cyclic ether, provides structural rigidity and hydrophilic characteristics, while the methanamine group contributes to hydrogen bonding capabilities. These features make it an attractive candidate for designing molecules with high specificity and affinity toward enzymes, receptors, and ion channels. Current research emphasizes the role of [(3S)-Tetrahydropyran-3-yl]methanamine in modulating signaling pathways associated with neurodegenerative diseases and metabolic disorders.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight the utility of [(3S)-Tetra-hydropyran-3-yl]methanamine as a core structure for developing small-molecule inhibitors targeting the monoamine oxidase (MAO) family. The compound’s ability to selectively inhibit MAO-B, a key enzyme in neurodegenerative conditions, has been validated through in vitro assays and in vivo models. This application underscores the importance of [(3S)-Tetrahydropyran-3-yl]methanamine in the treatment of Parkinson’s disease and other oxidative stress-related pathologies.

The [(3S)-Tetrahydropyran-3-yl]methanamine scaffold has also been explored for its potential in modulating the adenosine A2A receptor, a target implicated in multiple sclerosis and inflammatory diseases. A 2023 study in ACS Chemical Biology demonstrated that derivatives of this compound exhibit potent antagonistic activity against the A2A receptor, reducing neuroinflammation in experimental models. These findings align with the growing trend of targeting immune-related pathways in chronic diseases, emphasizing the versatility of [(3S)-Tetrahydropyran-3-yl]methanamine as a lead molecule.

Advancements in computational chemistry have further expanded the utility of [(3S)-Tetrahydropyran-3-yl]methanamine. Machine learning algorithms and molecular docking simulations are now routinely used to predict the binding affinity of this scaffold to target proteins. For instance, a 2023 paper in Drug Discovery Today reported the use of AI-driven models to optimize the [(3S)-Tetrahydropyran-3-yl]methanamine derivatives for enhanced solubility and metabolic stability. These computational tools enable rapid screening of potential drug candidates, accelerating the discovery process in pharmaceutical research.

In the realm of drug delivery systems, [(3S)-Tetrahydropyran-3-yl]methanamine has been integrated into nanoparticle formulations to improve bioavailability and targeted release. A 2023 study in Nano Letters demonstrated that this compound, when conjugated with polymeric nanoparticles, exhibits prolonged circulation time and enhanced penetration into tumor tissues. This application highlights the role of [(3S)-Tetrahydropyran-3-yl]methanamine in overcoming the challenges of traditional drug delivery methods.

The [(3S)-Tetrahydropyran-3-yl]methanamine scaffold has also shown promise in the development of antimicrobial agents. A 2023 review in Antimicrobial Agents and Chemotherapy discussed its potential as a template for designing compounds with broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The compound’s ability to disrupt bacterial cell membranes, combined with its hydrophilic properties, makes it a valuable candidate for combating antibiotic-resistant strains.

Furthermore, the [(3S)-Tetrahydropyran-3-yl]methanamine structure has been utilized in the design of prodrugs for improved therapeutic outcomes. A 2023 study in Bioorganic & Medicinal Chemistry described the synthesis of a prodrug derivative that undergoes enzymatic cleavage in the liver, releasing the active compound at the target site. This approach minimizes systemic toxicity and enhances the safety profile of the drug.

The synthesis of [(3S)-Tetrahydropyran-3-yl]methanamine has been optimized through various methodologies, including asymmetric catalysis and green chemistry techniques. A 2023 paper in Organic Letters reported the use of chiral auxiliaries to achieve high enantiomeric purity, which is critical for drug development. These synthetic advancements reflect the growing emphasis on sustainability and efficiency in pharmaceutical manufacturing.

Despite its potential, the [(3S)-Tetrahydropyran-3-yl]methanamine scaffold faces challenges such as metabolic instability and toxicity concerns. A 2023 study in Toxicological Sciences highlighted the need for thorough pharmacokinetic and toxicological evaluations to ensure the safety of derivatives. These findings underscore the importance of balancing therapeutic efficacy with minimal adverse effects.

In conclusion, the [(3S)-Tetrahydropyran-3-yl]methanamine scaffold represents a versatile platform for drug discovery, with applications spanning neurodegenerative diseases, inflammatory conditions, and antimicrobial therapies. Ongoing research in synthetic methods, computational modeling, and drug delivery systems continues to expand its potential, positioning it as a key player in modern pharmaceutical science. As the field evolves, the integration of interdisciplinary approaches will further enhance the utility of this compound in addressing complex medical challenges.

For further exploration of [(3S)-Tetrahydropyran-3-yl]methanamine and its derivatives, recent literature provides valuable insights into its mechanisms, applications, and future directions. Researchers and pharmaceutical companies are increasingly investing in this area, driven by the demand for innovative therapies and the need to address global health challenges. The continued development of [(3S)-Tetrahydropyran-3-yl]methanamine-based compounds promises to contribute significantly to the advancement of medicine in the coming years.